N-phenethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: 2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C25H23N3O3/c1-18-11-13-20(14-12-18)24-27-25(31-28-24)21-9-5-6-10-22(21)30-17-23(29)26-16-15-19-7-3-2-4-8-19/h2-14H,15-17H2,1H3,(H,26,29)
• InChI Key: IFCIWLRQNHHTED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3OCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol

Description

N-phenethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a chemical compound that has been widely researched for its potential applications in the field of medicine and biochemistry. This compound is also known as PTIOA and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-phenethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood. However, it has been found to work by inhibiting the activity of reactive oxygen species (ROS) and reducing oxidative stress. It has also been found to inhibit the activity of certain enzymes that are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-phenethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to have various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation in various studies. It has also been found to have neuroprotective effects and has been used in studies related to neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-phenethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in lab experiments is its antioxidant and anti-inflammatory properties. It can be used to investigate the role of oxidative stress and inflammation in various diseases. However, one of the limitations of using this compound is its limited solubility, which can make it difficult to use in certain experiments.

Future Directions

There are many future directions for the research of N-phenethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. Some potential areas of research include its potential applications in the treatment of neurodegenerative diseases, its role in reducing oxidative stress and inflammation in various diseases, and its potential as an anticancer agent. Further studies are needed to fully understand the mechanisms of action of this compound and its potential applications in the field of medicine and biochemistry.

Synthesis Methods

The synthesis of N-phenethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a multi-step process. The first step involves the synthesis of 3-(p-tolyl)-1,2,4-oxadiazole-5-carboxylic acid, which is then converted into 3-(p-tolyl)-1,2,4-oxadiazole-5-carboxylic acid hydrazide. This hydrazide is then reacted with 2-(2-chlorophenoxy)acetic acid to obtain the final product, N-phenethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide.

Scientific Research Applications

N-phenethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been extensively studied for its potential applications in the field of medicine and biochemistry. It has been found to have antioxidant properties and has been used in various studies to investigate the role of oxidative stress in various diseases. It has also been found to have anti-inflammatory properties and has been used in studies related to inflammation and its role in various diseases.